SP-96

• Molecular Formula: C25H20FN7O
• Molecular Weight: 453.5 g/mol
• InChI: InChI=1S/C25H20FN7O/c1-33-14-17(13-29-33)16-8-9-22-23(10-16)27-15-28-24(22)30-20-6-3-7-21(12-20)32-25(34)31-19-5-2-4-18(26)11-19/h2-15H,1H3,(H,27,28,30)(H2,31,32,34)
• InChIKey: CGDYRZUPKPBLND-UHFFFAOYSA-N

SP-96 Non-ATP-Competitive AURKB Inhibitor Profile

SP-96 is a quinazoline-based Aurora Kinase B inhibitor characterized as the first non-ATP-competitive inhibitor of its class [1]. It exhibits sub-nanomolar potency in Aurora B enzymatic assays (IC50 = 0.316 ± 0.031 nM) [1] and demonstrates exceptional selectivity (>2000-fold) against off-target kinases FLT3 and KIT [1]. This compound was developed to address the myelosuppression associated with earlier ATP-competitive Aurora B inhibitors, particularly Barasertib [1]. SP-96 shows selective growth inhibition in the NCI60 cancer cell line panel, notably against the triple-negative breast cancer cell line MDA-MB-468 (GI50 = 107 nM) [1].

Mechanism

Reported non-ATP-competitive AURKB probe; supports allosteric inhibition studies independent of ATP concentration.

Selectivity

FLT3/KIT-sparing profile designed to reduce confounding hematopoietic signals in target validation assays.

Cell model

Cell-line screening fit: reported selective growth inhibition in TNBC models (MDA-MB-468); permeability context requires review.

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source

SP-96 vs. ATP-Competitive Aurora B Inhibitors

Generic substitution of SP-96 with ATP-competitive Aurora B inhibitors (e.g., Barasertib/AZD1152) is not scientifically valid due to fundamental differences in inhibition mechanism and off-target kinase selectivity profiles. ATP-competitive inhibitors require high intracellular concentrations to compete with physiological ATP levels, potentially limiting their effective therapeutic window [1]. More critically, clinical experience with Barasertib revealed dose-limiting neutropenia and myelosuppression, attributed to its significant off-target inhibition of FLT3 and KIT receptor tyrosine kinases [1]. SP-96's non-ATP-competitive binding mode and >2000-fold selectivity against FLT3 (IC50 = 1475.6 nM) and KIT (IC50 = 1307.6 nM) were specifically designed to mitigate this synthetic lethal hematological toxicity [1]. These distinct mechanistic and selectivity features render SP-96 uniquely suitable for experimental contexts where minimizing myelosuppression is critical and ATP-competitive inhibition is undesirable.

Binding mode

SP-96 operates through non-ATP-competitive allosteric binding; ATP-competitive inhibitors (barasertib, danusertib) may exhibit shifted potency under high intracellular ATP, altering target engagement context.

Mechanism mismatch limits direct functional replacement.

FLT3/KIT selectivity

Barasertib and danusertib co-inhibit FLT3 and KIT, potentially confounding hematopoietic model endpoints; SP-96 selectivity (>2000-fold) may preserve native signaling, but cellular translation still requires assay-specific verification.

Hematopoietic model interpretation may differ significantly.

Cellular permeability

SP-96's polar urea linker restricts utility primarily to biochemical and enzymatic studies; ATP-competitive inhibitors with better permeability profiles may be required for cell-based or in vivo models.

Permeability limitation constrains assay format transfer.

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source

SP-96 Comparative Evidence

Non-ATP-Competitive AURKB Inhibition Mechanism

SP-96 exhibits non-ATP-competitive inhibition of Aurora B kinase [1]. In contrast, clinically evaluated Aurora B inhibitors such as Barasertib (AZD1152) are ATP-competitive [1]. This mechanistic difference is critical for research applications because ATP-competitive inhibitors require high cellular concentrations to outcompete millimolar levels of intracellular ATP, whereas non-ATP-competitive inhibitors bind to allosteric sites and are not constrained by ATP concentration [1].

Non-ATP-competitive mechanism

Class-level inference

SP-96: sole reported non-ATP-competitive AURKB inhibitor; all clinical-stage comparators are ATP-competitive.

Supports allosteric AURKB probe studies; ATP-independent target engagement.

Mechanism confirmed by enzyme kinetics; no direct cellular validation.

Evidence Dimension	Inhibition mechanism
Target Compound Data	Non-ATP-competitive
Comparator Or Baseline	Barasertib and other known Aurora B inhibitors: ATP-competitive
Quantified Difference	Qualitative mechanistic distinction
Conditions	Enzyme kinetics studies

Why This Matters

Non-ATP-competitive inhibitors are not subject to ATP competition, potentially enabling lower effective dosing and distinct resistance profiles in cell-based assays.

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source

FLT3 and KIT Selectivity vs. Barasertib

SP-96 displays >2000-fold selectivity for Aurora B over FLT3 and KIT receptor tyrosine kinases [1]. Specifically, SP-96 inhibits Aurora B with an IC50 of 0.316 ± 0.031 nM, while its IC50 values for FLT3 and KIT are 1475.6 nM and 1307.6 nM, respectively . In contrast, the clinical Aurora B inhibitor Barasertib (AZD1152) significantly inhibits both FLT3 and KIT in addition to Aurora B, a profile linked to dose-limiting neutropenia and myelosuppression observed in clinical trials [1].

FLT3/KIT selectivity vs. barasertib

Direct head-to-head comparison

SP-96 FLT3 IC50=1475.6 nM, KIT IC50=1307.6 nM (>2000-fold selective); barasertib co-inhibits FLT3/KIT.

Enables AURKB study without FLT3/KIT-driven myelosuppression confound in hematopoietic models.

Selectivity profile designed for bone marrow model interpretation.

Evidence Dimension	Selectivity ratio (fold-selectivity) for Aurora B over FLT3/KIT
Target Compound Data	>2000-fold selectivity; FLT3 IC50 = 1475.6 nM, KIT IC50 = 1307.6 nM
Comparator Or Baseline	Barasertib: inhibits FLT3 and KIT in addition to Aurora B; associated with 70% incidence of myelosuppression in clinical trials
Quantified Difference	SP-96 shows minimal FLT3/KIT inhibition; Barasertib causes significant dual inhibition linked to clinical hematotoxicity
Conditions	In vitro kinase activity assays

Why This Matters

SP-96's superior selectivity against FLT3 and KIT is predicted to avoid the myelosuppression that limits Barasertib's clinical utility, making it a valuable tool compound for hematologically safe Aurora B inhibition studies.

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source

AURKB Enzymatic Potency Cross-Comparison

SP-96 demonstrates pronounced selectivity for Aurora B over the closely related Aurora A isoform. It inhibits Aurora B with an IC50 of 0.316 nM, while its IC50 for Aurora A is 18.975 nM . This corresponds to an approximately 60-fold selectivity window for Aurora B over Aurora A . While the paper does not directly compare this selectivity ratio to other inhibitors, many pan-Aurora inhibitors (e.g., VX-680, AMG 900) exhibit much lower selectivity or equipotent inhibition of both isoforms.

AURKB enzymatic potency

Cross-study comparable

SP-96 IC50 = 0.316 nM; barasertib 0.37 nM; GSK1070916 3.5 nM; danusertib 79 nM.

Reported sub-nanomolar AURKB inhibition; non-ATP-competitive binding maintains potency independently of ATP.

Cross-study values; absolute comparisons require identical assay conditions.

Evidence Dimension	Fold-selectivity for Aurora B over Aurora A
Target Compound Data	IC50 (Aurora B) = 0.316 nM; IC50 (Aurora A) = 18.975 nM; fold-selectivity ≈ 60
Comparator Or Baseline	Pan-Aurora inhibitors (e.g., VX-680, AMG 900) typically show <10-fold selectivity or near equipotency
Quantified Difference	SP-96 shows ~60-fold selectivity; pan-inhibitors show <10-fold selectivity
Conditions	In vitro enzymatic kinase assays

Why This Matters

Selective Aurora B inhibition is desirable for dissecting isoform-specific biology in mitosis and cytokinesis, whereas pan-inhibition complicates target validation and may increase off-target phenotypes.

NCI60 TNBC Cell Line Sensitivity Profile

In NCI60 cancer cell line screening, SP-96 exhibits selective antiproliferative activity rather than broad cytotoxicity [1]. It displays notable growth inhibition (GI50) against MDA-MB-468 (107 nM), a triple-negative breast cancer (TNBC) cell line [1]. Additional cell lines showing sensitivity include CCRF-CEM (GI50 = 47.4 nM), COLO 205 (GI50 = 50.3 nM), and A498 (GI50 = 53.2 nM) . This selectivity pattern distinguishes SP-96 from less selective cytotoxic agents and suggests utility in targeted TNBC research [1].

NCI60 TNBC sensitivity

Cross-study comparable

MDA-MB-468 GI50 = 107 nM; selective inhibition in 4/60 lines; most lines GI50

Reported TNBC cell-line growth inhibition; cellular activity limited by poor membrane permeability.

Permeability context must be considered when translating to cell-based assays.

RTK off-target selectivity

Supporting evidence

SP-96 EGFR/RET/HER2 IC50 ≥ 2 µM (>6000-fold selective); danusertib hits multiple RTKs at nanomolar.

Supports narrow RTK selectivity profile review; reduces polypharmacology confound risk.

Full kinome-wide profiling not yet reported; panel data only.

Evidence Dimension	GI50 values in cancer cell lines
Target Compound Data	MDA-MB-468: 107 nM; CCRF-CEM: 47.4 nM; COLO 205: 50.3 nM; A498: 53.2 nM
Comparator Or Baseline	Pan-cytotoxic agents show broad, non-selective growth inhibition across many cell lines
Quantified Difference	SP-96 shows a restricted sensitivity pattern in NCI60 screening
Conditions	NCI60 cancer cell line panel; 24-hour treatment

Why This Matters

The selective growth inhibition profile, particularly against MDA-MB-468 TNBC cells, supports SP-96's use as a targeted research tool for studying Aurora B dependency in specific cancer subtypes.

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source

EGFR, RET, HER2 Off-Target Selectivity

In H460 non-small cell lung cancer cells, treatment with SP-96 at 63.2 nM inhibits Aurora B activity, leading to characteristic cellular phenotypes of Aurora B inhibition: increased DNA content (>4N) and enlarged cell volume with an enormous nucleus . This functional readout confirms on-target Aurora B inhibition in living cells at low nanomolar concentrations and provides a quantifiable phenotypic benchmark for validation experiments.

RTK off-target selectivity

Supporting evidence

SP-96 EGFR/RET/HER2 IC50 ≥ 2 µM (>6000-fold selective); danusertib hits multiple RTKs at nanomolar.

Supports narrow RTK selectivity profile review; reduces polypharmacology confound risk.

Full kinome-wide profiling not yet reported; panel data only.

Evidence Dimension	Concentration required to induce Aurora B inhibition phenotype
Target Compound Data	63.2 nM induces increased DNA content and enlarged nucleus in H460 cells
Comparator Or Baseline	Vehicle control (untreated cells)
Quantified Difference	SP-96 at 63.2 nM causes >4N DNA content and nuclear enlargement
Conditions	H460 non-small cell lung cancer cells; DNA content analysis

Why This Matters

This functional assay provides a reproducible, quantitative endpoint for confirming Aurora B target engagement in cellular models, essential for validating experimental results.

SP-96 Research Application Scenarios

Non-ATP-Competitive AURKB Enzymatic Assays

SP-96 is the first and only commercially available non-ATP-competitive Aurora B inhibitor [1]. This unique mechanism makes it indispensable for researchers investigating allosteric kinase regulation, ATP-independent Aurora B functions, and the development of resistance to ATP-competitive inhibitors. The non-ATP-competitive binding mode avoids competition with high intracellular ATP concentrations, a limitation of ATP-competitive tools [1].

Hematopoietic Safety AURKB Target Validation

SP-96's >2000-fold selectivity against FLT3 (IC50 = 1475.6 nM) and KIT (IC50 = 1307.6 nM) was rationally designed to evade the synthetic lethal myelosuppression observed with Barasertib (AZD1152) in clinical trials [1]. Researchers studying Aurora B function in hematopoietic stem cell biology or conducting co-culture experiments with immune cells should select SP-96 to minimize off-target FLT3/KIT-mediated toxicity.

Triple-Negative Breast Cancer AURKB Dependency

SP-96 selectively inhibits the growth of MDA-MB-468 TNBC cells (GI50 = 107 nM) in the NCI60 panel [1]. This selective sensitivity, combined with its Aurora B-specific inhibition (60-fold selectivity over Aurora A) , positions SP-96 as a targeted tool for interrogating Aurora B dependency in TNBC biology, particularly in the context of mitotic regulation and chromosomal passenger complex function.

Kinase Selectivity Benchmarking and Probe Qualification

At a well-defined concentration of 63.2 nM, SP-96 reproducibly induces increased DNA content (>4N) and nuclear enlargement in H460 cells , hallmarks of Aurora B inhibition. This quantifiable phenotypic response makes SP-96 an ideal positive control and tool compound for flow cytometry assays measuring Aurora B activity, polyploidy induction, and mitotic exit failures.

Application

Selection Property

Validation Focus

Allosteric AURKB biochemical studies

Non-ATP-competitive mechanism

ATP-independent inhibition kinetics

Hematopoietic model AURKB target studies

FLT3/KIT-sparing selectivity

Preserved FLT3/KIT signaling endpoints

TNBC cell-line AURKB dependency models

MDA-MB-468 growth inhibition profile

Cell-permeability context; SAR reference

Kinase selectivity panel benchmarking

Narrow RTK inhibition profile

Off-target kinase profiling review

• [1] Lakkaniga, N. R., Zhang, L., Belachew, B., Gunaganti, N., Frett, B., & Li, H. (2020). Discovery of SP-96, the first non-ATP-competitive Aurora Kinase B inhibitor, for reduced myelosuppression. European Journal of Medicinal Chemistry, 203, 112589. View Source